Cas no 943324-15-0 (Methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate)

• Product Name: Methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate
• CAS No: 943324-15-0
• MF: C₁₃H₁₁BrO₂S
• MW: 311.194241762161
• CID: 2109466
• Update Time: 2023-08-04

Methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate
• 3-(4-Methylphenyl)-4-bromothiophene-2-carboxylic acid methyl ester
• Methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate

• Inchi： 1S/C13H11BrO2S/c1-8-3-5-9(6-4-8)11-10(14)7-17-12(11)13(15)16-2/h3-7H,1-2H3
• InChI Key： IHVRPGLIFGLWAP-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C(=O)OC)=C1C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Topological Polar Surface Area: 54.5